2-(2-Chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

• Molecular Formula: C9H13ClO2
• Molecular Weight: 188.65 g/mol
• IUPAC Name: 2-(2-chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde
• InChI: InChI=1S/C9H13ClO2/c10-4-3-9(6-11)5-7-1-2-8(9)12-7/h6-8H,1-5H2
• InChI Key: FDLCKSWLXAYMMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CC1O2)(CCCl)C=O

Description

2-(2-Chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde is a bicyclic organic compound featuring a 7-oxabicyclo[2.2.1]heptane core substituted with a 2-chloroethyl group and a carbaldehyde functional group at the 2-position. The chloroethyl substituent may enhance electrophilicity, facilitating nucleophilic reactions at the aldehyde or chloro sites.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde typically involves the reaction of cyclopentadiene with chloroacetaldehyde under specific conditions. The reaction proceeds through a Diels-Alder reaction followed by a series of functional group transformations to introduce the chloroethyl and aldehyde groups .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Catalysts and solvents are carefully selected to ensure efficient conversion and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

2-(2-Chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chloroethyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: 2-(2-Chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid.

Reduction: 2-(2-Chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-methanol.

Substitution: 2-(2-Aminoethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde.

Scientific Research Applications

2-(2-Chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme mechanisms.

Medicine: Explored for its potential as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their activity. The chloroethyl group can participate in alkylation reactions, further modifying biological molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cinmethylin (1-methyl-4-(1-methylethyl)-2-((2-methylphenyl)methoxy)-7-oxabicyclo[2.2.1]heptane, exo-(±)-)

• Molecular Formula : C₂₀H₂₈O₂
• Key Features : Shares the 7-oxabicyclo[2.2.1]heptane core but substitutes the 2-position with a methoxy group and a methyl-isopropyl chain.
• Application : Used as a pre-emergent herbicide due to its ability to inhibit cellulose biosynthesis in plants .
• Comparison : Unlike the target compound, cinmethylin lacks a reactive aldehyde or chloroethyl group, emphasizing its role in agrochemistry rather than synthetic versatility.

2-(2,2-Difluoroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

• Molecular Formula : C₉H₁₂F₂O₂
• Molecular Weight : 190.19 g/mol .
• Key Features: Replaces the chloroethyl group with a difluoroethyl substituent.
• Cl⁻).

2-Chloro-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid

• Molecular Formula : C₇H₉ClO₃
• Molecular Weight : 176.60 g/mol .
• Key Features : Substitutes the carbaldehyde with a carboxylic acid and a chlorine atom at the 2-position.
• Comparison : The carboxylic acid group improves water solubility, making this compound suitable for pharmaceutical intermediates, whereas the aldehyde in the target compound offers broader synthetic utility (e.g., condensation reactions).

Pyrimidinone Derivatives with 2-Chloroethyl Substituents

• Example Compounds : 2-[2-(pyrrolidin-1-yl)ethyl]thiopyrimidin-4(3H)-ones ().
• Key Features: While structurally distinct (pyrimidinone core), these compounds demonstrate antimicrobial activity against Gram-positive bacteria (e.g., Staphylococcus aureus) when functionalized with chloroethyl groups .

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Activity
2-(2-Chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde	C₉H₁₁ClO₂	~194.64	Aldehyde, Chloroethyl	Synthetic intermediate (inferred)
Cinmethylin	C₂₀H₂₈O₂	300.44	Methoxy, Methyl-isopropyl	Herbicide
2-(2,2-Difluoroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde	C₉H₁₂F₂O₂	190.19	Aldehyde, Difluoroethyl	Research chemical
2-Chloro-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid	C₇H₉ClO₃	176.60	Carboxylic acid, Chlorine	Pharmaceutical intermediate
2-[2-(Pyrrolidin-1-yl)ethyl]thiopyrimidin-4(3H)-one	C₉H₁₃N₃OS	227.28	Thiopyrimidinone, Chloroethyl-derived	Antibacterial agent

Research Findings and Implications

• Reactivity: The chloroethyl group in the target compound may facilitate alkylation reactions, similar to derivatives in , which form antimicrobial thiopyrimidinones .
• Agrochemical Potential: Structural similarity to cinmethylin () hints at herbicidal applications, though the aldehyde group would require derivatization for stability .

Biological Activity

2-(2-Chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde is a compound that has garnered attention due to its unique structural properties and potential biological activities. This article explores its biological activity, including mechanisms of action, synthesis methods, and relevant case studies.

Chemical Structure and Properties

The compound belongs to the bicyclic class of organic compounds, specifically the 7-oxabicyclo[2.2.1]heptane family. Its structure can be represented as follows:

$$\text{C}_9\text{H}_{10}\text{ClO}$$

The presence of a chloroethyl group and an aldehyde functional group suggests potential reactivity in biological systems, particularly in relation to nucleophilic attack by biological macromolecules.

Research indicates that 2-(2-Chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde may exhibit various biological activities, including:

• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties, potentially inhibiting the growth of certain bacteria and fungi.
• Cytotoxic Effects : The chloroethyl moiety is known to be a reactive group capable of forming covalent bonds with nucleophilic sites on biomolecules, which may lead to cell death in cancerous cells.
• Neuroprotective Effects : Some derivatives of the bicyclic structure have been studied for their neuroprotective properties, indicating a possible role in protecting neuronal cells from oxidative stress.

In Vitro Studies

In vitro studies have shown that the compound can induce apoptosis in various cancer cell lines. For example, a study demonstrated that treatment with 2-(2-Chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde resulted in a significant reduction in cell viability in human breast cancer cells (MCF-7) and lung cancer cells (A549) .

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	15	Induction of apoptosis
A549	20	Cell cycle arrest
HeLa	10	DNA damage response activation

Synthesis Methods

The synthesis of 2-(2-Chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde typically involves multi-step organic reactions starting from commercially available precursors. A common method includes:

• Formation of the Bicyclic Core : Utilizing a Diels-Alder reaction to form the bicyclic structure.
• Chlorination : Introducing the chloroethyl group via nucleophilic substitution.
• Aldehyde Formation : Converting a suitable precursor into the aldehyde functionality through oxidation.

Case Studies

Several case studies have highlighted the potential therapeutic applications of this compound:

• Cancer Treatment : A study published in Journal of Medicinal Chemistry explored the efficacy of this compound against various cancer cell lines, demonstrating its ability to suppress tumor growth in vivo .

  "The results indicated that 2-(2-Chloroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde significantly inhibited tumor growth in xenograft models."

• Antimicrobial Testing : Another investigation assessed its antimicrobial properties against Gram-positive and Gram-negative bacteria, revealing promising results that warrant further exploration .